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Compound of Interest

Compound Name: Khelloside

CAS No.: 17226-75-4

Cat. No.: B100198

Get Quote

Executive Summary
Khelloside (CAS: 17226-75-4), also technically identified as Khellinin or Khellol-glucoside, is a

bioactive furanochromone glycoside primarily synthesized by the Apiaceae family.[1][2][3][4]

Unlike its lipophilic aglycone counterpart Khellin—a historic vasodilator and bronchodilator—

Khelloside possesses a glucosyl moiety at the C-7 hydroxymethyl position, significantly

altering its solubility profile and pharmacokinetic potential.

This technical guide provides a rigorous analysis of Khelloside’s botanical origins, biosynthetic

pathways, and isolation methodologies. It is designed for researchers requiring high-purity

extraction protocols and mechanistic understanding of furanochromone accumulation.[1]

Part 1: Chemical Identity & Physicochemical
Profile[1][5]
Before establishing extraction protocols, the target analyte must be rigorously defined to

prevent confusion with structurally related congeners like Visnagin or Khellin.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b100198#bc-rfq
https://www.benchchem.com/product/b100198/docs?utm_src=pdf-body#technical-guide-natural-sources-and-isolation-architectures-of-khelloside-1
https://coconut.naturalproducts.net/compounds/CNP0232386.1
https://cymitquimica.com/cas/17226-75-4/
https://pubchemlite.lcsb.uni.lu/e/compound/441966
https://www.pharmaffiliates.com/en/17226-75-4-khelloside-paphy005117.html
https://www.benchchem.com/product/b100198/docs?utm_src=pdf-body#technical-guide-natural-sources-and-isolation-architectures-of-khelloside-1
https://www.benchchem.com/product/b100198/docs?utm_src=pdf-body#technical-guide-natural-sources-and-isolation-architectures-of-khelloside-1
https://coconut.naturalproducts.net/compounds/CNP0232386.1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Common Name Khelloside; Khellinin; Khellol-glucoside

IUPAC Name
7-(β-D-Glucopyranosyloxymethyl)-4-methoxy-

5H-furo[3,2-g][1]benzopyran-5-one

Molecular Formula C₁₉H₂₀O₁₀

Molecular Weight 408.36 g/mol

Aglycone
Khellol (7-hydroxymethyl-4-methoxy-5H-

furo[3,2-g]chromen-5-one)

Solubility Profile

High solubility in polar solvents (Water, MeOH,

EtOH); Low solubility in non-polar solvents

(Hexane, Pet Ether).[1][2][3][4]

Key Distinction

Khellin is the 4,9-dimethoxy analog (lipophilic).

[1] Khelloside is the 7-glycosylated analog

(hydrophilic).[1]

Part 2: Primary Natural Sources[1]
While furanochromones are chemotaxonomic markers for the Apiaceae family, Khelloside
accumulation is highly specific.

Ammi visnaga (L.) Lam.[1][6][7][8] (Khella)[1][2][3][5][8]
[9][10][11][12][13]

Status: Primary commercial and research source.

Localization: The highest concentration of Khelloside is sequestered in the fruits (seeds)

and umbels during the ripening stage.[1]

Yield Dynamics:

Immature Fruits: Higher ratio of glycosides (Khelloside) to aglycones.[1]
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Mature Fruits: Enzymatic hydrolysis during ripening can increase free Khellin content,

reducing Khelloside yield.

Geographic Variance: Cultivars from the Mediterranean basin (Egypt, Morocco, Turkey)

exhibit the highest furanochromone content (2–4% total furanochromones).[1]

Secondary & Minor Sources
Eranthis hyemalis(Winter Aconite): Tubers of this Ranunculaceae species have been

reported to contain Khelloside, representing a rare occurrence outside the Apiaceae family.

Ammi majus: Primarily a source of furanocoumarins (xanthotoxin), but trace

furanochromones may be present.[1] Note: Cross-contamination with A. visnaga is a

common analytical error; A. majus is not a viable industrial source for Khelloside.

Part 3: Biosynthetic Architecture[1]
Understanding the biosynthesis is critical for metabolic engineering or optimizing harvest times.

Khelloside is formed via the polyketide pathway, diverging from the phenylpropanoid pathway

used by coumarins.

Pathway Logic[1]
Chromone Scaffold Formation: Condensation of Acetyl-CoA with Malonyl-CoA units by

Pentaketide Chromone Synthase (PCS).[1][5]

Furan Ring Closure: Oxidative cyclization of a prenyl moiety attached to the chromone core.

[5]

Late-Stage Modification: The pathway bifurcates. Methylation leads to Khellin; Hydroxylation

followed by Glycosylation leads to Khelloside.
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Figure 1: Biosynthetic divergence of Khelloside from the central furanochromone pathway.[1]

Note the competitive branching between methylation (to Khellin) and glycosylation (to

Khelloside).[1]

Part 4: Isolation & Purification Protocol
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This protocol is designed to separate the polar glycoside (Khelloside) from the non-polar

aglycones (Khellin, Visnagin) and lipids.[1]

Phase 1: Pre-treatment & Defatting
Objective: Remove lipids and chlorophyll which interfere with chromatographic separation.

Milling: Pulverize dried Ammi visnaga fruits (seeds) to a fine powder (mesh size 40–60).

Lipid Extraction:

Solvent: Petroleum Ether (40–60°C) or n-Hexane.[1]

Method: Soxhlet extraction for 4–6 hours.

Result: Discard the solvent fraction (contains fixed oils).[1] Retain the defatted plant

residue (marc).

Phase 2: Target Analyte Extraction
Objective: Extract glycosides using a polar solvent system.

Solvent System: 70% Ethanol or 80% Methanol (aq).[1]

Extraction: Macerate the defatted marc for 24 hours with agitation, or reflux for 3 hours.

Repeat 3 times.

Concentration: Combine filtrates and evaporate under reduced pressure (Rotary Evaporator,

<45°C) to obtain a viscous syrupy residue.

Phase 3: Differential Partitioning (The "Clean-up")
Objective: Separate Khelloside from residual Khellin/Visnagin.[1]

Suspend the residue in Distilled Water.

Liquid-Liquid Extraction (LLE):

Wash 1: Partition with Chloroform or Dichloromethane (3x).[1]
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Chemistry: The non-polar aglycones (Khellin, Visnagin) migrate to the organic layer.

Khelloside remains in the aqueous layer.[1][6]

Enrichment: Extract the aqueous layer with n-Butanol (saturated with water).[1] Khelloside
will migrate into the butanol phase, leaving salts and sugars in the water.

Evaporate the n-Butanol fraction to dryness.[1]

Phase 4: Chromatographic Isolation
Objective: High-purity isolation.

Stationary Phase: Silica Gel 60 (0.063–0.200 mm).[1]

Mobile Phase: Gradient elution. Start with Chloroform:Methanol (95:[1]5) and increase

polarity to (80:20).

Detection: TLC plates (Silica gel F254).[1]

Visualization: UV light (254 nm / 366 nm).[1] Khelloside appears as a dark quenching

spot or fluorescent spot depending on derivatization.

Spray Reagent: 10% Sulfuric acid in EtOH (heat at 100°C) -> Charring indicates

glycosides.[1]
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Figure 2: Step-by-step fractionation logic to isolate polar Khelloside from non-polar co-

metabolites.[1]

Part 5: Analytical Validation (HPLC-DAD)
To confirm the identity and purity of the isolated Khelloside, use the following validated

parameters.

Parameter Condition

Column
C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5

µm)

Mobile Phase
Isocratic or Gradient: Water (0.1% Formic Acid) :

Acetonitrile

Ratio
Typical Isocratic: 85:15 (Water:ACN) to retain

the polar glycoside.[1]

Flow Rate 1.0 mL/min

Detection
UV at 245 nm (max absorption for chromone

nucleus)

Retention Order
Khelloside (Elutes early, polar) < Visnagin <

Khellin (Elutes late, non-polar)
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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